Cas no 1242081-87-3 (Benzenepropanoic acid, 4-cyano-, butyl ester)

Benzenepropanoic acid, 4-cyano-, butyl ester structure
1242081-87-3 structure
Product Name:Benzenepropanoic acid, 4-cyano-, butyl ester
CAS No:1242081-87-3
MF:C14H17NO2
MW:231.290283918381
CID:6641111
Update Time:2024-01-29

Benzenepropanoic acid, 4-cyano-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 4-cyano-, butyl ester
    • Inchi: 1S/C14H17NO2/c1-2-3-10-17-14(16)9-8-12-4-6-13(11-15)7-5-12/h4-7H,2-3,8-10H2,1H3
    • InChI Key: GWXBCUYGZHGJCI-UHFFFAOYSA-N
    • SMILES: C1(CCC(OCCCC)=O)=CC=C(C#N)C=C1

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Predicted)
  • Boiling Point: 351.1±25.0 °C(Predicted)
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